Cas no 1515276-94-4 (4-methyl-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1515276-94-4
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 5698793
• PubChem ID: 80307104
• Update Time: 2025-05-20

4-methyl-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS018869773
• 4-methyl-1-[(1,3-thiazol-2-yl)methyl]-1H-pyrazol-3-amine
• EN300-1108298
• 1515276-94-4
• 4-METHYL-1-(1,3-THIAZOL-2-YLMETHYL)-1H-PYRAZOL-3-AMINE
• 4-Methyl-1-(1,3-thiazol-2-ylmethyl)pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-methyl-1-(2-thiazolylmethyl)-
• 4-methyl-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H10N4S/c1-6-4-12(11-8(6)9)5-7-10-2-3-13-7/h2-4H,5H2,1H3,(H2,9,11)
• InChI Key： XLJSTYHYSUIEEH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 382.2±32.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-methyl-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine

4-Methyl-1-(1,3-Thiazol-2-Yl)Methyl-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound 4-methyl-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine, identified by the CAS registry number CAS No. 151527694, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring system substituted with a thiazole moiety and an amine group. The presence of these functional groups makes it a promising candidate for exploring its biological activity and synthetic versatility.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. Similarly, the thiazole ring, another five-membered aromatic system with sulfur and nitrogen atoms, contributes to the molecule's electronic properties and bioavailability. The combination of these two rings in 4-methyl... creates a unique chemical environment that can potentially interact with biological targets such as enzymes or receptors.

One of the most recent advancements in the field involves the synthesis of 4-methyl... through efficient methodologies that ensure high yield and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the scalability of the synthesis but also reduce environmental impact by minimizing waste and energy consumption.

The biological evaluation of CAS No. 151527694 has revealed intriguing results in preclinical studies. In vitro assays have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, preliminary pharmacokinetic studies suggest favorable absorption and distribution profiles, which are critical for drug candidates targeting chronic diseases. These findings underscore the compound's potential as a lead molecule in anticancer drug development.

In terms of applications beyond pharmacology, 4-methyl... has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions makes it a candidate for designing novel catalysts or sensors. Recent research has explored its use in constructing metalloporphyrin-based materials for gas sensing applications, leveraging its electronic properties to detect trace amounts of toxic gases.

The environmental impact of synthesizing and using CAS No. 151527694 has also been a focus of recent investigations. Green chemistry principles have been integrated into its synthesis to minimize hazardous byproducts and reduce reliance on toxic solvents. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion, 4-methyl..., with its unique structural features and diverse functional groups, represents a versatile compound with broad applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a valuable asset in both academic and industrial settings.